![molecular formula C10H11NO2S B6256509 2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenol CAS No. 118491-87-5](/img/no-structure.png)
2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenol
Overview
Description
2-[4-(Hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenol, also known as 2-(4-hydroxymethyl-1,3-thiazol-2-yl)phenol and 2-hydroxy-4,5-dihydrothiazol-1-yl-methylphenol, is a hydroxymethyl derivative of 1,3-thiazole that has been studied for its potential applications in scientific research. This compound has been studied for its ability to act as a radical scavenger, as well as its potential use as a building block in organic synthesis. Additionally, its unique structure and properties could make it a useful tool in the study of biochemical and physiological processes.
Mechanism of Action
2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenol[4-(Hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenolyl]phenol acts as a radical scavenger, which means that it can bind to and neutralize reactive oxygen species (ROS). This is accomplished through a mechanism of hydrogen atom transfer (HAT), wherein the compound donates a hydrogen atom to the ROS, thus neutralizing it. This action could potentially be useful in the study of biochemical and physiological processes, as it could be used to study the effects of ROS on cellular function.
Biochemical and Physiological Effects
2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenol[4-(Hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenolyl]phenol has been found to have a number of biochemical and physiological effects. It has been found to act as a radical scavenger, which could potentially be useful in the study of biochemical and physiological processes. Additionally, its unique structure and properties could make it a useful tool in the study of organic synthesis.
Advantages and Limitations for Lab Experiments
2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenol[4-(Hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenolyl]phenol has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize, which makes it readily available for use in experiments. Additionally, its radical scavenging properties make it a useful tool in the study of biochemical and physiological processes. However, one limitation is that it is not very stable, which could make it difficult to use in certain experiments.
Future Directions
As 2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenol[4-(Hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenolyl]phenol is a relatively new compound, there are many potential future directions for research. One potential direction is the further study of its radical scavenging properties. Additionally, its unique structure and properties could make it a useful tool in the study of organic synthesis. Additionally, further research could be done on its potential application as a building block in organic synthesis, as well as its potential use as a tool in the study of biochemical and physiological processes. Finally, further research could be done to explore the potential therapeutic applications of this compound.
Synthesis Methods
2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenol[4-(Hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenolyl]phenol can be synthesized in several ways. One method involves the reaction of 4-chloromethyl-1,3-thiazole with 2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenolhydroxybenzaldehyde in the presence of sodium hydroxide. This reaction yields 2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenol[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenolyl]phenol as the main product, with minor amounts of byproducts. Another method of synthesis involves the reaction of 1,3-thiazole with 2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenolhydroxybenzaldehyde in the presence of an acid catalyst, such as hydrochloric acid. This reaction yields 2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenol[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenolyl]phenol as the main product, with minor amounts of byproducts.
Scientific Research Applications
2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenol[4-(Hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenolyl]phenol has been studied for its potential applications in scientific research. It has been found to act as a radical scavenger, which could make it useful as a tool in the study of biochemical and physiological processes. Additionally, its unique structure and properties could make it a useful building block in organic synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenol involves the reaction of 2-mercaptophenol with formaldehyde and ammonium acetate to form 2-(hydroxymethylthio)phenol, which is then reacted with 2-bromoacetaldehyde diethyl acetal and sodium ethoxide to form 2-[4-(diethoxyphosphorylmethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenol. This compound is then hydrolyzed with hydrochloric acid to yield the final product.", "Starting Materials": [ "2-mercaptophenol", "formaldehyde", "ammonium acetate", "2-bromoacetaldehyde diethyl acetal", "sodium ethoxide", "hydrochloric acid" ], "Reaction": [ "2-mercaptophenol + formaldehyde + ammonium acetate -> 2-(hydroxymethylthio)phenol", "2-(hydroxymethylthio)phenol + 2-bromoacetaldehyde diethyl acetal + sodium ethoxide -> 2-[4-(diethoxyphosphorylmethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenol", "2-[4-(diethoxyphosphorylmethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenol + hydrochloric acid -> 2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenol" ] } | |
CAS RN |
118491-87-5 |
Product Name |
2-[4-(hydroxymethyl)-4,5-dihydro-1,3-thiazol-2-yl]phenol |
Molecular Formula |
C10H11NO2S |
Molecular Weight |
209.3 |
Purity |
95 |
Origin of Product |
United States |
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